![molecular formula C18H25FN2O4 B5359792 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one](/img/structure/B5359792.png)
1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one, also known as FMMP, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. FMMP is a piperidine-based compound that belongs to the class of synthetic opioids. It has been shown to exhibit potent analgesic and antinociceptive effects in animal models, making it a promising candidate for the development of new pain medications.
Mechanism of Action
The exact mechanism of action of 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one is not fully understood, but it is believed to act as a selective mu-opioid receptor agonist. The activation of mu-opioid receptors in the brain and spinal cord leads to the inhibition of pain signaling pathways, resulting in analgesia and antinociception.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its analgesic and antinociceptive effects, this compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to have sedative effects, which may limit its use in certain applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one is its potent analgesic and antinociceptive effects, which make it a promising candidate for the development of new pain medications. Additionally, its anxiolytic and antidepressant effects suggest that it may have potential applications in the treatment of anxiety and depression. However, this compound also has limitations, including its sedative effects, which may limit its use in certain applications.
Future Directions
There are a number of future directions for the study of 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one. One area of research is the development of new pain medications based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain and spinal cord. Finally, research is needed to determine the safety and efficacy of this compound in humans, which will be necessary for its eventual use in the clinic.
Synthesis Methods
The synthesis of 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one involves a multi-step process that begins with the reaction of 2-fluoro-5-methoxybenzaldehyde with morpholine to form 2-(morpholin-4-yl)-2-(2-fluoro-5-methoxyphenyl)acetaldehyde. The resulting compound is then reacted with piperidine and hydroxylamine to yield the final product, this compound. The synthesis of this compound has been optimized and can be carried out on a large scale, making it a viable candidate for further research.
Scientific Research Applications
1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent analgesic and antinociceptive effects in animal models, making it a promising candidate for the development of new pain medications. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential applications in the treatment of anxiety and depression.
properties
IUPAC Name |
1-[(2-fluoro-5-methoxyphenyl)methyl]-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O4/c1-24-15-3-4-16(19)14(11-15)12-21-6-2-5-18(23,17(21)22)13-20-7-9-25-10-8-20/h3-4,11,23H,2,5-10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDEKZARZKUSBGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)F)CN2CCCC(C2=O)(CN3CCOCC3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.